Cas no 134057-96-8 (3-(4-bromo-2-fluorophenyl)propanal)

3-(4-bromo-2-fluorophenyl)propanal structure

134057-96-8 structure

Product Name:3-(4-bromo-2-fluorophenyl)propanal

CAS No:134057-96-8

MF:C₉H₈BrFO

MW:231.061625480652

CID:832776

PubChem ID:15094534

Update Time:2026-04-29

3-(4-bromo-2-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

- Benzenepropanal, 4-broMo-2-fluoro-
- 3-(4-Bromo-2-fluorophenyl)propanal
- 3-(4-bromo-2-fluorophenyl)propanal
- Inchi： InChI=1S/C9H8BrFO/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-6H,1-2H2
- InChI Key： MMQZEBPLYXTLOR-UHFFFAOYSA-N
- SMILES： C(CC1=C(C=C(C=C1)Br)F)C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3

3-(4-bromo-2-fluorophenyl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014004357-250mg	3-(4'-Bromo-2'-fluorophenyl)propionaldehyde	134057-96-8	97%	250mg	489.60 USD	2021-06-22
Alichem	A014004357-500mg	3-(4'-Bromo-2'-fluorophenyl)propionaldehyde	134057-96-8	97%	500mg	839.45 USD	2021-06-22
Alichem	A014004357-1g	3-(4'-Bromo-2'-fluorophenyl)propionaldehyde	134057-96-8	97%	1g	1,490.00 USD	2021-06-22
Enamine	EN300-1895166-1g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		1g	$699.0	2023-09-18
Enamine	EN300-1895166-5g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		5g	$2028.0	2023-09-18
Enamine	EN300-1895166-10g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		10g	$3007.0	2023-09-18
Enamine	EN300-1895166-0.05g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		0.05g	$587.0	2023-09-18
Enamine	EN300-1895166-0.1g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		0.1g	$615.0	2023-09-18
Enamine	EN300-1895166-0.25g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		0.25g	$642.0	2023-09-18
Enamine	EN300-1895166-0.5g	3-(4-bromo-2-fluorophenyl)propanal	134057-96-8		0.5g	$671.0	2023-09-18

3-(4-bromo-2-fluorophenyl)propanal Related Literature

1. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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